Cas no 2229133-83-7 (tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate
• CAS No: 2229133-83-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6471466
• PubChem ID: 165779540
• Update Time: 2025-06-07

tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate
• 2229133-83-7
• EN300-1885253

• Inchi： 1S/C14H26N2O3/c1-12(11-17)5-6-15-7-9-16(10-8-15)13(18)19-14(2,3)4/h11-12H,5-10H2,1-4H3
• InChI Key： SDXRNUNGCGTJSR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCC(C=O)C)CC1)=O

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate (CAS No. 2229133-83-7)

tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate (CAS No. 2229133-83-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatility in drug discovery and development. The tert-butyl group and carboxylate moiety enhance its stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and chemists frequently search for CAS 2229133-83-7 due to its potential applications in medicinal chemistry and its role in optimizing drug candidates.

The growing interest in piperazine-based compounds stems from their prominence in treating neurological disorders and infectious diseases. With the rise of AI-driven drug discovery, queries like "tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate uses" or "CAS 2229133-83-7 synthesis" have surged, reflecting the compound's relevance in modern research. Its structural features, including the ketone and piperazine rings, allow for diverse functionalization, catering to targeted therapies. This aligns with the current trend of personalized medicine and small-molecule drug development, where precision and efficiency are paramount.

From a synthetic perspective, tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate is often employed in peptide coupling reactions and protecting group strategies. Its CAS number 2229133-83-7 is frequently referenced in patents and academic papers, highlighting its role in creating novel therapeutic agents. The compound's compatibility with green chemistry principles also makes it attractive, as industries shift toward sustainable practices. Searches for "eco-friendly synthesis of piperazine derivatives" or "tert-butyl carboxylate applications" underscore this intersection of innovation and environmental responsibility.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing CAS 2229133-83-7, ensuring purity and consistency in research settings. The compound's solubility and stability profiles further contribute to its utility in high-throughput screening and combinatorial chemistry. As the demand for fragment-based drug design grows, tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate remains a key building block for fragment libraries, addressing queries like "best piperazine intermediates for drug discovery."

In conclusion, tert-butyl 4-(3-methyl-4-oxobutyl)piperazine-1-carboxylate (CAS No. 2229133-83-7) exemplifies the synergy between traditional organic chemistry and cutting-edge pharmaceutical innovation. Its adaptability to click chemistry and bioconjugation techniques positions it at the forefront of next-generation therapeutics. By addressing common search trends and emphasizing its scientific significance, this overview aims to bridge the gap between academic knowledge and industrial applications.